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Compound of Interest

Compound Name: PROTAC HSP90 degrader BP3

Cat. No.: B10831099

Introduction

Proteolysis Targeting Chimeras (PROTACS) represent a revolutionary therapeutic modality
designed to eliminate specific proteins from the cellular environment.[1] These bifunctional
molecules co-opt the cell's natural ubiquitin-proteasome system to induce the degradation of a
target protein.[1] A PROTAC molecule typically consists of a ligand that binds to the protein of
interest, another ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two.[1]
This ternary complex formation facilitates the ubiquitination of the target protein, marking it for
destruction by the proteasome. This approach offers the potential to target proteins previously
considered "undruggable" and to overcome resistance mechanisms associated with traditional
small molecule inhibitors.[1][2]

Heat shock protein 90 (HSP90) is a molecular chaperone crucial for the stability and function of
numerous client proteins, many of which are implicated in cancer cell growth and survival.[3]
BP3 is a potent and selective PROTAC degrader of HSP90.[4][5][6][7] It functions in a Cereblon
(CRBN)-dependent manner to induce the degradation of HSP90, thereby inhibiting the growth
of cancer cells, including breast cancer.[4][5][6][7]

These application notes provide detailed protocols for the preparation of stock solutions of the
PROTAC HSP90 degrader BP3 for research purposes.
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A summary of the key quantitative data for PROTAC HSP90 degrader BP3 is presented in the

table below for easy reference.

Property

Value

Chemical Name

PROTAC HSP90 degrader BP3

CAS Number 2669072-88-0
Molecular Formula C32H29CINsOs
Molecular Weight 641.08 g/mol

Primary Application

Selective degradation of HSP90 protein

Mechanism of Action

CRBN-dependent PROTAC

Appearance

Solid powder

Recommended Solvent

DMSO

Storage (Powder)

2 years at -20°C

Storage (Stock Solution in DMSO)

2 weeks at 4°C, 1 month at -20°C, 6 months at
-80°C

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of
PROTAC HSP90 Degrader BP3 in DMSO

This protocol describes the preparation of a 10 mM stock solution of BP3 in dimethyl sulfoxide

(DMSO).

Materials:

« PROTAC HSP90 degrader BP3 powder

e Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)

» Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL)
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Calibrated micropipettes and sterile tips
Vortex mixer
Water bath or heat block set to 37°C

Ultrasonic bath

Procedure:

Pre-warming the Solvent: Warm the DMSO to room temperature if stored refrigerated.

Calculating the Required Mass: To prepare a 10 mM stock solution, use the following formula
to calculate the required volume of DMSO for a given mass of BP3: Volume (L) = Mass (g) /
(Molecular Weight ( g/mol ) x Concentration (mol/L)) For example, to prepare a 10 mM stock
solution from 1 mg of BP3: Volume (pL) = (0.001 g / 641.08 g/mol ) / 0.010 mol/L * 1,000,000
pL/L = 156.0 pL

Weighing the Compound: Carefully weigh the desired amount of BP3 powder in a sterile
microcentrifuge tube.

Adding the Solvent: Using a calibrated micropipette, add the calculated volume of DMSO to
the microcentrifuge tube containing the BP3 powder.

Dissolution: a. Tightly cap the tube and vortex briefly to mix. b. To aid dissolution, warm the
tube to 37°C for a few minutes.[4][8] c. Following warming, place the tube in an ultrasonic
bath for a short period until the solid is completely dissolved.[4][8] d. Visually inspect the
solution to ensure there are no visible particles.

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, aliquot the stock solution
into smaller volumes in sterile microcentrifuge tubes.[4][6][9] b. For short-term storage, store
the aliquots at -20°C for up to one month.[4][5][6][9] c. For long-term storage, store the
aliquots at -80°C for up to six months.[4][5][6][9]

Safety Precautions:

Handle BP3 and DMSO in a well-ventilated area, preferably a chemical fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for BP3 for complete safety and handling information.

Mandatory Visualizations
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Caption: Workflow for preparing a stock solution of PROTAC HSP90 degrader BP3.
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Caption: Simplified signaling pathway of BP3-mediated HSP90 degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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